Cas no 13567-42-5 (1H-3a,7-Methanoazulen-5-ol,octahydro-3,6,8,8-tetramethyl-, [3R-(3a,3ab,5a,6b,7b,8aa)]- (9CI))

• Product name: 1H-3a,7-Methanoazulen-5-ol,octahydro-3,6,8,8-tetramethyl-, [3R-(3a,3ab,5a,6b,7b,8aa)]- (9CI)
• CAS No: 13567-42-5
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 153757
• PubChem ID: 21723997

1H-3a,7-Methanoazulen-5-ol,octahydro-3,6,8,8-tetramethyl-, [3R-(3a,3ab,5a,6b,7b,8aa)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-3a,7-Methanoazulen-5-ol,octahydro-3,6,8,8-tetramethyl-, [3R-(3a,3ab,5a,6b,7b,8aa)]- (9CI)
• [3R-(3alpha,3abeta,5alpha,6beta,7beta,8aalpha)]-octahydro-3,6,8,8-tetramethyl-1H-3a,7-methanoazulen-5-ol
• EINECS 236-973-5
• (3R-(3alpha,3Abeta,5alpha,6beta,7beta,8aalpha))-octahydro-3,6,8,8-tetramethyl-1H-3a,7-methanoazulen-5-ol
• 2-Isocedranol
• (3R)-2,3,4,5,6,7,8,8aβ-Octahydro-3β,6α,8,8-tetramethyl-1H-3aα,7α-methanoazulen-5β-ol
• 13567-42-5
• [3R-(3alpha,3abeta,5alpha,6beta,7beta,8aalpha)]-octahydro-3,6,8,8-tetramethyl-1H-3a,7-methanoazulen-
• 8betaH-Cedran-9beta-ol
• (1R,2R,5S,7S,8R,9R)-2,6,6,8-tetramethyltricyclo[5.3.1.01,5]undecan-9-ol

• Inchi： InChI=1S/C15H26O/c1-9-5-6-13-14(3,4)11-7-15(9,13)8-12(16)10(11)2/h9-13,16H,5-8H2,1-4H3/t9-,10-,11+,12+,13+,15?/m1/s1
• InChI Key： AEJKOZRRMKOBQS-SHSNEVMNSA-N
• SMILES： O[C@@H]1[C@H](C)[C@@H]2CC3([C@H](C)CC[C@H]3C2(C)C)C1

Computed Properties

• Exact Mass: 222.19800
• Monoisotopic Mass: 222.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 4.3

Experimental Properties

• Density: 1
• Boiling Point: 277.7°Cat760mmHg
• Flash Point: 115.8°C
• Refractive Index: 1.516
• PSA: 20.23000
• LogP: 3.46570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cedrane and isocedrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Cedrane and isocedrane sesquiterpenoids